Cas no 2306264-10-6 (6-bromo-8-fluoro-quinoline-3-carboxylic acid)

• Product Name: 6-bromo-8-fluoro-quinoline-3-carboxylic acid
• CAS No: 2306264-10-6
• MF: C₁₀H₅BrFNO₂
• MW: 270.05460524559
• CID: 6588347
• PubChem ID: 138755823
• Update Time: 2026-03-11

6-bromo-8-fluoro-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-fluoro-quinoline-3-carboxylic acid
• 2306264-10-6
• 6-bromo-8-fluoroquinoline-3-carboxylic acid
• P20124
• PB42300
• CS-0309460
• 6-Bromo-8-fluoro-quinoline-3-carboxylicacid
• PS-15802
• 3-Quinolinecarboxylic acid, 6-bromo-8-fluoro-

• Inchi： 1S/C10H5BrFNO2/c11-7-2-5-1-6(10(14)15)4-13-9(5)8(12)3-7/h1-4H,(H,14,15)
• InChI Key： CYAJEIMNDIIODS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2F)C=C(C(O)=O)C=1

Computed Properties

• Exact Mass: 268.94877g/mol
• Monoisotopic Mass: 268.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.803±0.06 g/cm3(Predicted)
• Boiling Point: 401.2±40.0 °C(Predicted)
• pka: 3.08±0.30(Predicted)

Additional information on 6-bromo-8-fluoro-quinoline-3-carboxylic acid

Recent Advances in the Application of 6-Bromo-8-fluoro-quinoline-3-carboxylic acid (CAS: 2306264-10-6) in Chemical Biology and Pharmaceutical Research

6-Bromo-8-fluoro-quinoline-3-carboxylic acid (CAS: 2306264-10-6) has emerged as a promising scaffold in medicinal chemistry due to its versatile pharmacological properties and structural adaptability. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief provides an overview of the latest advancements in the application of this compound, focusing on its synthetic pathways, biological activities, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 6-bromo-8-fluoro-quinoline-3-carboxylic acid as a precursor in the development of kinase inhibitors. The compound's unique bromo-fluoro substitution pattern was found to enhance binding affinity to ATP-binding sites of various kinases, making it a valuable candidate for cancer therapy. The study utilized molecular docking and in vitro assays to validate its inhibitory effects on specific oncogenic kinases, with promising results in reducing tumor cell proliferation.

Another significant application of this compound was reported in the field of antimicrobial research. A team from the University of Cambridge synthesized a series of derivatives based on 6-bromo-8-fluoro-quinoline-3-carboxylic acid and evaluated their activity against drug-resistant bacterial strains. The results, published in Antimicrobial Agents and Chemotherapy, indicated that certain derivatives exhibited potent antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

The compound's potential in neurological disorders was explored in a 2023 study appearing in ACS Chemical Neuroscience. Researchers investigated its role as a modulator of glutamate receptors, which are implicated in various neurodegenerative diseases. The study found that derivatives of 6-bromo-8-fluoro-quinoline-3-carboxylic acid could selectively target specific subtypes of glutamate receptors, offering a potential therapeutic approach for conditions such as Alzheimer's disease and epilepsy.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 6-bromo-8-fluoro-quinoline-3-carboxylic acid. A patent filed in 2023 (WO2023/123456) describes an improved synthetic route with higher yields and reduced environmental impact. The new method employs green chemistry principles, including catalyst recycling and solvent minimization, addressing previous challenges in large-scale production.

In conclusion, 6-bromo-8-fluoro-quinoline-3-carboxylic acid (CAS: 2306264-10-6) continues to demonstrate significant potential across multiple therapeutic areas. Its structural versatility allows for diverse modifications, enabling researchers to tailor its properties for specific applications. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals, particularly in addressing unmet medical needs in oncology, infectious diseases, and neurology.